Cas no 73498-24-5 (5-chloro-1,2-benzoxazol-3-amine)

• Product Name: 5-chloro-1,2-benzoxazol-3-amine
• CAS No: 73498-24-5
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• MDL: MFCD09999136
• CID: 860350
• PubChem ID: 52911148
• Update Time: 2025-04-19

5-chloro-1,2-benzoxazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-chlorobenzo[d]isoxazol-3-amine
• 5-chloro-1,2-benzoxazol-3-amine
• SCHEMBL481909
• BS-24455
• TVQGEMZMXVGMCR-UHFFFAOYSA-N
• CS-0210500
• Z1255458428
• YCA49824
• EN300-220668
• 73498-24-5
• AT10487
• 5-CHLOROBENZO[D]ISOXAZOL-3-YLAMINE
• 5-chloro-benzo[d]isoxazol-3-ylamine
• DTXSID50680538
• AKOS017518125

• MDL： MFCD09999136
• Inchi： 1S/C7H5ClN2O/c8-4-1-2-6-5(3-4)7(9)10-11-6/h1-3H,(H2,9,10)
• InChI Key： TVQGEMZMXVGMCR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(N)=NO2

Computed Properties

• Exact Mass: 168.0090405g/mol
• Monoisotopic Mass: 168.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų